Cas no 58272-50-7 (Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl-)

Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl- structure
58272-50-7 structure
Product Name:Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl-
CAS No:58272-50-7
MF:C22H38N6O7
MW:498.573125362396
CID:342661
PubChem ID:24897920
Update Time:2025-04-19

Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl-
    • 2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-methylbutanoyl]amino]acetic acid
    • L-Valyl-L-alanyl-L-prolylglycyl-L-valylglycine
    • Val-Ala-Pro-Gly-Val-Gly
    • 58272-50-7
    • DTXSID40647857
    • Inchi: 1S/C22H38N6O7/c1-11(2)17(23)20(33)26-13(5)22(35)28-8-6-7-14(28)19(32)24-9-15(29)27-18(12(3)4)21(34)25-10-16(30)31/h11-14,17-18H,6-10,23H2,1-5H3,(H,24,32)(H,25,34)(H,26,33)(H,27,29)(H,30,31)/t13-,14-,17-,18-/m0/s1
    • InChI Key: HLPBVBAEIVCCLH-USJZOSNVSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C(C)C)N)=O)N1CCC[C@H]1C(NCC(N[C@H](C(NCC(=O)O)=O)C(C)C)=O)=O

Computed Properties

  • Exact Mass: 498.28044
  • Monoisotopic Mass: 498.28019757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 200Ų

Experimental Properties

  • PSA: 200.03
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